Cas no 2418642-27-8 (1-(Azetidin-3-yl)-4-methyl-1,4lambda5-azaphosphinan-4-one)

• Product Name: 1-(Azetidin-3-yl)-4-methyl-1,4lambda5-azaphosphinan-4-one
• CAS No: 2418642-27-8
• MF: C₈H₁₇N₂OP
• MW: 188.207142591476
• MDL: MFCD32678858
• CID: 5676719
• PubChem ID: 154577195
• Update Time: 2025-06-28

1-(Azetidin-3-yl)-4-methyl-1,4lambda5-azaphosphinan-4-one Chemical and Physical Properties

Names and Identifiers

• 2418642-27-8
• 1-(azetidin-3-yl)-4-methyl-1,4lambda5-azaphosphinan-4-one
• EN300-26682347
• 1-(Azetidin-3-yl)-4-methyl-1,4lambda5-azaphosphinan-4-one

• MDL： MFCD32678858
• Inchi： 1S/C8H17N2OP/c1-12(11)4-2-10(3-5-12)8-6-9-7-8/h8-9H,2-7H2,1H3
• InChI Key： RUTGIWRQZLORSL-UHFFFAOYSA-N
• SMILES： P1(C)(CCN(CC1)C1CNC1)=O

Computed Properties

• Exact Mass: 188.10785017g/mol
• Monoisotopic Mass: 188.10785017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(Azetidin-3-yl)-4-methyl-1,4lambda5-azaphosphinan-4-one

Professional Introduction to Compound with CAS No. 2418642-27-8 and Product Name: 1-(Azetidin-3-yl)-4-methyl-1,4lambda5-azaphosphinan-4-one

The compound with the CAS number 2418642-27-8 and the product name 1-(Azetidin-3-yl)-4-methyl-1,4lambda5-azaphosphinan-4-one represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic phosphorus derivatives that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of both azetidine and phosphine oxide moieties in its molecular framework suggests a high degree of chemical complexity, which may contribute to its distinctive pharmacological properties.

Recent research in the area of phosphorus-containing heterocycles has highlighted their role as versatile intermediates in drug discovery. The structural motif of 1-(Azetidin-3-yl)-4-methyl-1,4lambda5-azaphosphinan-4-one incorporates a phosphine oxide group, which is known to enhance the stability and solubility of the molecule. This feature is particularly important in pharmaceutical applications, where bioavailability and metabolic stability are critical factors. The azetidine ring, on the other hand, is a common scaffold in biologically active compounds, often found in drugs targeting various therapeutic areas such as infectious diseases and cancer.

One of the most compelling aspects of this compound is its potential as a scaffold for further derivatization. The combination of the azetidine ring and the phosphine oxide group creates multiple sites for functionalization, allowing chemists to tailor its properties for specific biological targets. For instance, modifications at the nitrogen atoms of the azetidine ring could be exploited to enhance binding affinity to certain enzymes or receptors. Similarly, alterations at the phosphine oxide moiety might improve pharmacokinetic profiles.

Current studies in medicinal chemistry increasingly focus on developing small molecules that can modulate protein-protein interactions (PPIs). The unique architecture of 1-(Azetidin-3-yl)-4-methyl-1,4lambda5-azaphosphinan-4-one makes it an attractive candidate for this purpose. Phosphorus-containing heterocycles have been shown to disrupt PPIs by interfering with critical binding interfaces. This capability is particularly relevant in the treatment of diseases caused by aberrant protein-protein interactions, such as certain types of cancer and inflammatory disorders.

In addition to its potential as a PPI modulator, this compound may also exhibit other biological activities. For example, preliminary computational studies suggest that it could interact with metalloproteinases, which are enzymes implicated in various pathological processes. Metalloproteinases are involved in tissue remodeling, angiogenesis, and inflammation, making them promising targets for therapeutic intervention. The ability of 1-(Azetidin-3-yl)-4-methyl-1,4lambda5-azaphosphinan-4-one to inhibit these enzymes could lead to novel treatments for conditions such as rheumatoid arthritis or cancer metastasis.

The synthesis of this compound presents an interesting challenge due to its complex structure. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yields and purity. Advances in catalytic methods have recently enabled more efficient pathways for constructing phosphorus-containing heterocycles. These innovations may facilitate the large-scale production needed for preclinical and clinical studies.

The pharmacological evaluation of 1-(Azetidin-3-yl)-4-methyl-1,4lambda5-azaphosphinan-4-one is currently underway in several research laboratories. Initial assays have shown promising results in vitro, particularly regarding its ability to modulate specific enzymatic targets. However, further studies are necessary to assess its efficacy and safety profile in vivo. Animal models will be crucial in determining whether this compound exhibits desirable pharmacokinetic and pharmacodynamic properties.

The development of new drug candidates is often hampered by issues related to drug-likeness, such as poor solubility or rapid metabolism. The structural features of 1-(Azetidin-3-yl)-4-methyl-1,4lambda5-azaphosphinan-4-one may offer advantages in this regard. The presence of polar functional groups like the phosphine oxide moiety can improve solubility in aqueous environments, while the compact nature of the molecule may reduce susceptibility to metabolic degradation.

Future research should focus on optimizing synthetic methodologies and exploring novel derivatives of this compound. By leveraging computational chemistry techniques, researchers can predict how different structural modifications will affect biological activity. This approach can accelerate the discovery process and lead to more potent and selective drug candidates.

In conclusion,1-(Azetidin-3-ylyl)-4-methyl-l,l(lambda5)-azaphosphinan-l-lone (CAS No: 24l8642-l27-l8) represents a promising entry point into a new class of pharmacologically active compounds. Its unique structural features and potential biological activities make it an exciting candidate for further development in medicinal chemistry. As research continues，this compound has the potential to contribute significantly to advancements in therapeutic treatments across multiple disease areas.